Cas no 1112373-96-2 (3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one)

• Product Name: 3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one
• CAS No: 1112373-96-2
• MF: C₂₀H₁₆N₄O₃
• MW: 360.366044044495
• CID: 5386909
• Update Time: 2025-07-01

3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)pyridazin-4-one
• 3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one

• Inchi： 1S/C20H16N4O3/c1-13-7-9-14(10-8-13)24-12-11-16(25)18(22-24)20-21-19(23-27-20)15-5-3-4-6-17(15)26-2/h3-12H,1-2H3
• InChI Key： IGFLETBDUJNJDR-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=CC=C3OC)N=2)=NN(C2=CC=C(C)C=C2)C=CC1=O

Additional information on 3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one

3-[3-(2-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]-1-(4-Methylphenyl)-1,4-Dihydropyridazin-4-one: A Comprehensive Overview

3-[3-(2-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]-1-(4-Methylphenyl)-1,4-Dihydropyridazin-4-one is a complex organic compound with the CAS number 1112373-96-2. This compound belongs to the class of heterocyclic compounds, which are widely studied in pharmaceutical and materials science due to their unique electronic properties and potential applications in drug design. The molecule features a dihydropyridazine core fused with an oxadiazole ring system, making it a versatile structure for various chemical modifications and functionalizations.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate heterocyclic frameworks. The synthesis of 3-[3-(2-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]-1-(4-Methylphenyl)-1,4-Dihydropyridazin-4-one involves multi-step reactions that combine C-H activation, ring-closing metathesis, and transition-metal catalysis. These methods have significantly improved the yield and purity of the compound, making it more accessible for further studies.

The structural uniqueness of this compound lies in its dihydropyridazine ring system. This six-membered ring contains two nitrogen atoms and one oxygen atom in a specific arrangement, which imparts distinct electronic characteristics. The presence of the oxadiazole group at position 5 further enhances the compound's reactivity and stability. Recent research has highlighted the potential of this compound as a building block for constructing advanced materials with tailored electronic properties.

One of the most promising applications of 3-[3-(2-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]-1-(4-Methylphenyl)-1,4-Dihydropyridazin-4-one is in the field of optoelectronics. Its ability to absorb light in the visible spectrum makes it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Studies have shown that incorporating this compound into OLED architectures can improve device efficiency and stability by optimizing charge transport properties.

In addition to its electronic applications, this compound has also been explored for its potential in medicinal chemistry. The oxadiazole group is known for its ability to act as a hydrogen bond acceptor, which can enhance bioavailability when incorporated into drug molecules. Recent research has focused on modifying this compound to target specific biological pathways, such as kinase inhibitors or GPCR modulators.

The synthesis and characterization of 3-[3-(2-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]-1-(4-Methylphenyl)-1,4-Dihydropyridazin-4-one have been extensively documented in peer-reviewed journals. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These studies underscore the importance of precise structural elucidation in understanding the compound's properties.

Furthermore, computational chemistry has played a pivotal role in predicting the electronic behavior of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation across its heterocyclic rings, which contributes to its high stability and reactivity. These insights have guided researchers in designing derivatives with enhanced functionality.

In conclusion, 3-[3-(2-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]-1-(4-Methylphenyl)-1,4-Dihydropyridazin-4-one is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for advancing both fundamental research and applied technologies. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in modern chemistry.